Pfm01

• CAS: 1558598-41-6
• Molecular Formula: C14H15NO2S2
• Molecular Weight: 293.4 g/mol
• InChI: InChI=1S/C14H15NO2S2/c1-9(2)8-15-13(17)12(19-14(15)18)7-10-3-5-11(16)6-4-10/h3-7,9,16H,8H2,1-2H3/b12-7-
• InChIKey: GPURHDUTZUYAFI-GHXNOFRVSA-N

PFM01: Selective MRE11 Endonuclease Inhibitor

PFM01 is a cell-permeable, N-alkylated Mirin derivative that functions as a nuclease-specific inhibitor of MRE11, a core component of the MRE11-RAD50-NBS1 (MRN) complex central to DNA double-strand break (DSB) sensing, signalling, and repair [1]. Unlike the parent compound Mirin, which non-selectively targets MRN complex exonuclease activity, PFM01 binds at a distinct site near the MRE11 dimer interface—shifted approximately 7 Å from the Mirin binding pocket—thereby disrupting the single-stranded DNA (ssDNA)-binding groove and achieving selective inhibition of MRE11 endonuclease activity while sparing exonuclease function . This differentiated pharmacology enables researchers to dissect the distinct contributions of MRE11 endo- versus exonuclease activities in DSB repair pathway choice between non-homologous end joining (NHEJ) and homologous recombination (HR) .

Cell-permeable MRE11 endonuclease inhibitor; spares exonuclease activity

Dissects DSB repair pathway choice between NHEJ and HR

Structurally validated binding at dimer interface, distinct from Mirin site

• [1] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). DNA double-strand break repair pathway choice is directed by distinct MRE11 nuclease activities. Molecular Cell, 53(1), 7–18. DOI: 10.1016/j.molcel.2013.11.003. PMID: 24316220. View Source

PFM01 vs. Generic MRE11 Inhibitors

MRE11 possesses two distinct nuclease activities—endonuclease and 3′–5′ exonuclease—that play mechanistically separable roles in DSB repair. Mirin and PFM39 primarily inhibit exonuclease activity, while PFM01 and its close structural analog PFM03 selectively block endonuclease function [1]. These nuclease activities direct opposite DSB repair pathway outcomes: endonuclease inhibition by PFM01 promotes NHEJ at the expense of HR, whereas exonuclease inhibition by Mirin or PFM39 confers a frank HR repair defect without compensatory NHEJ activation [1]. Consequently, substituting PFM01 with Mirin or PFM39 generates not merely a different potency but a qualitatively distinct repair phenotype, confounding experimental interpretation. Even closely related endonuclease inhibitors such as PFM03 differ in their N-alkyl substituent (sec-butyl vs. iso-butyl), which can influence solubility and cellular efficacy, as evidenced by PFM01's exclusion from in vitro endonuclease assays due to solubility limitations that do not affect PFM03 [2]. These functional and physicochemical differences make generic substitution scientifically invalid for experiments requiring pathway-specific MRE11 modulation.

PFM01

Mirin

Mirin inhibits exonuclease activity and does not rescue BRCA2-deficient repair, producing a qualitatively different DSB repair phenotype.

PFM01

PFM39

PFM39 blocks exonuclease and inhibits HR without NHEJ compensation; endonuclease-specific readouts are lost.

PFM01

PFM03

PFM03 differs in N-alkyl substituent; solubility limitations may shift cellular assay outcomes and endonuclease inhibition profile.

• [1] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). DNA double-strand break repair pathway choice is directed by distinct MRE11 nuclease activities. Molecular Cell, 53(1), 7–18. DOI: 10.1016/j.molcel.2013.11.003. PMID: 24316220. View Source
• [2] Moiani, D., Ronato, D.A., Brosey, C.A., et al. (2018). 2.5. In Vitro Validation of PFM Inhibitors Against Human MRE11. Bio-Protocol. Figure 1D note: PFM01 excluded from inhibitor analysis due to inefficient solubility in vitro. View Source

PFM01: Quantitative Comparator Evidence

Endonuclease Selectivity: Sparing Exonuclease Activity

PFM01 does not inhibit MRN exonuclease activity under conditions where the exonuclease-selective inhibitor PFM39 achieves complete blockade. In a radioactive gel-based exonuclease assay using 100 nM labeled DNA incubated with human MRN for 60 minutes at 37°C, PFM01 at 0.5 mM showed little to no effect on exonuclease activity, whereas PFM39 at 10 nM fully blocked exonuclease-mediated DNA degradation [1]. By contrast, in the endonuclease assay using φX174 circular ssDNA substrate incubated with purified human MRE11, the endonuclease-selective PFM compounds (PFM01, PFM03, PFM04) reduced endonuclease activity, while Mirin and PFM39 had minimal impact on endonuclease cleavage [2]. PFM01 targets MRE11 at a site near the dimer interface—distinct from the binding sites of Mirin and PFM39—disrupting the ssDNA-binding groove and selectively inhibiting endo- but not exo-nuclease activity .

Exonuclease Sparing

Context-dependent

PFM01 0.5 mM: little to no exonuclease effect

PFM39 10 nM: complete exonuclease blockade

~50,000× concentration difference

Supports endonuclease-specific dissection of MRE11 functions

Gel-based exonuclease assay; human MRN complex

Evidence Dimension	Exonuclease activity of MRN complex (gel-based assay)
Target Compound Data	PFM01 (0.5 mM): little to no inhibition of MRN exonuclease activity
Comparator Or Baseline	PFM39 (10 nM): complete blockade of MRN exonuclease activity; Mirin (exonuclease inhibitor): also blocks exonuclease activity
Quantified Difference	PFM01 shows minimal effect on exonuclease activity at 50,000-fold higher concentration than PFM39's active concentration.
Conditions	Radiolabeled DNA substrate (100 nM), human MRN, 37°C, 60 min incubation

Why This Matters

This selectivity enables experiments that cleanly separate MRE11 endonuclease-dependent processes (HR initiation and pathway choice) from exonuclease-dependent resection, which is impossible with pan-MRE11 or exonuclease-selective inhibitors.

• [1] Moiani, D., Ronato, D.A., Brosey, C.A., et al. (2018). 2.5. In Vitro Validation of PFM Inhibitors Against Human MRE11. Bio-Protocol. Figure 7A: PFM39 blocks MRN exonuclease activity at 10 nM; PFM01, PFM03, PFM04 have little effect at 0.5 mM. View Source
• [2] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). Figure 1D: PFM03, but not Mirin or PFM39, inhibits human MRE11 endonuclease activity. Molecular Cell, 53(1), 7–18. DOI: 10.1016/j.molcel.2013.11.003. View Source

Rescue of BRCA2-Deficient DSB Repair

In a direct head-to-head cellular comparison, PFM01 (100 μM) rescued the G2-phase DSB repair defect in BRCA2-deficient HSC62-hTERT fibroblasts following ionizing radiation (IR), whereas the exonuclease inhibitors Mirin (500 μM) and PFM39 (100 μM) failed to do so . The repair defect was assessed by enumerating γH2AX foci—a marker of unrepaired DSBs—at 8 hours post-IR. PFM01 treatment allowed normal DSB repair kinetics comparable to wild-type cells, while Mirin or PFM39 treatment resulted in persistent γH2AX foci indicative of unrepaired breaks [1]. This rescue was confirmed by chromosomal break analysis in G2 cells. Mechanistically, PFM01 blocks MRE11 endonuclease-mediated HR initiation, thereby permitting compensatory NHEJ to repair DSBs that would otherwise require functional BRCA2-mediated HR [1]. In the I-SceI chromosomal break reporter assay, PFM01 (100 μM) enhanced NHEJ usage and reduced HR, whereas PFM39 inhibited HR without significantly increasing NHEJ [2].

BRCA2-Deficient Repair Rescue

Head-to-head

PFM01 100 μM: restores DSB repair

Mirin 500 μM / PFM39 100 μM: no rescue

PFM01 rescues at 5× lower conc. than Mirin

Enables pathway-choice studies in HR-deficient models

HSC62-hTERT fibroblasts; γH2AX foci at 8 h post-IR

Evidence Dimension	Rescue of G2-phase DSB repair defect in BRCA2-deficient HSC62 fibroblasts post-IR
Target Compound Data	PFM01 (100 μM): restores normal DSB repair; γH2AX foci resolved by 8 h post-IR
Comparator Or Baseline	Mirin (500 μM): fails to rescue; persistent γH2AX foci. PFM39 (100 μM): fails to rescue; persistent γH2AX foci
Quantified Difference	PFM01 rescues BRCA2-deficient repair defect at 5-fold lower concentration than Mirin (100 μM vs. 500 μM), while Mirin and PFM39 show no rescue at any tested concentration.
Conditions	HSC62-hTERT (BRCA2-defective) primary human fibroblasts; ionizing radiation (3–10 Gy); γH2AX foci quantification at 2 h and 8 h post-IR; G2-phase gated by FACS

Why This Matters

For researchers studying BRCA2-mutant cancers or HR deficiency, PFM01 uniquely enables dissection of MRE11 endonuclease-dependent HR initiation—a capability that Mirin and PFM39 lack, as their exonuclease inhibition produces an HR defect without NHEJ compensation, resulting in a different biological endpoint.

• [1] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). Figure 4A, 4B: PFM01 or PFM03, but not Mirin, relieves DSB repair defect in BRCA2-deficient HSC62 cells. Molecular Cell, 53(1), 7–18. DOI: 10.1016/j.molcel.2013.11.003. View Source
• [2] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). Figure 4E: I-SceI reporter assay; PFM01 enhances NHEJ and reduces HR; PFM39 inhibits HR without increasing NHEJ. Molecular Cell, 53(1), 7–18. View Source

Distinct Binding Pocket at MRE11 Dimer Interface

Co-crystal structures of Thermotoga maritima Mre11 (TmMre11) in complex with PFM01 (2.3 Å resolution) and PFM03 (2.4 Å resolution) reveal that the N-alkyl group causes these inhibitors to bind in a site shifted approximately 7 Å toward the dimer interface relative to the Mirin binding pocket [1]. Mirin and PFM39 bind near His61 to block DNA phosphate backbone rotation, thereby inhibiting exonuclease activity. In contrast, PFM01 anchors against the His61 loop and displaces the Asn93 loop (residues His94–Phe102) into the proposed ssDNA-binding channel, geometrically interfering with the ssDNA path to the catalytic metal ions and selectively disrupting endonuclease activity [1]. The N-alkyl modification—an iso-butyl chain on the rhodanine ring nitrogen—is the critical structural determinant conferring this binding mode shift and endonuclease selectivity compared to the unsubstituted Mirin scaffold [2].

Binding Site Displacement

Head-to-head

PFM01 site: ~7 Å shift toward dimer interface

Mirin/PFM39 site: His61 loop, phosphate rotation block

2.3 Å co-crystal resolution

Structural basis for endonuclease selectivity

TmMre11 co-crystals; Asn93 loop displacement into ssDNA groove

Evidence Dimension	Inhibitor binding site location on MRE11 (crystal structure)
Target Compound Data	PFM01: binds near dimer interface, ~7 Å shifted from Mirin site; co-crystal structure at 2.3 Å resolution; disrupts ssDNA-binding groove via Asn93 loop displacement
Comparator Or Baseline	Mirin: binds near His61 loop to block DNA phosphate backbone rotation. PFM39: binds at same site as Mirin, blocking exonuclease activity
Quantified Difference	Binding site displacement ~7 Å; distinct structural mechanism (ssDNA groove disruption vs. phosphate backbone rotation blockade)
Conditions	Co-crystal structures of TmMre11 with PFM01 (2.3 Å), PFM03 (2.4 Å), Mirin, and PFM39; PDB deposition referenced in Shibata et al. 2014

Why This Matters

The distinct binding mode provides a structural rationale for PFM01's unique endonuclease selectivity and enables rational interpretation of cellular phenotypes. For procurement decisions, this structural validation at atomic resolution distinguishes PFM01 from compounds lacking co-crystal structure characterization.

• [1] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). Figure 1B, S1A–S1B: overlay of TmMre11 co-crystal structures; PFM01 (purple) and PFM03 (dark green) bind adjacent site shifted ~7 Å toward dimer interface. Molecular Cell, 53(1), 7–18. DOI: 10.1016/j.molcel.2013.11.003. View Source
• [2] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). Text: N-alkyl group addition causes PFM01 to bind adjacent site; His61 loop anchor; Asn93 loop displacement into ssDNA-binding channel. Molecular Cell, 53(1), 7–18. View Source

Cellular dsDNA End Resection Inhibition Potency

PFM01 inhibits double-stranded DNA end resection in A549 human lung carcinoma cells with a reported IC50 range of 50–75 μM, as measured by chromatin-bound RPA quantification via FACS analysis following ionizing radiation [1]. By comparison, Mirin—the parent compound and a non-selective MRN inhibitor—inhibits MRN-dependent ATM activation with an IC50 of approximately 12 μM, but this reflects a distinct molecular endpoint (ATM kinase activation) rather than direct end resection measurement, and Mirin's effective concentration for cellular exonuclease inhibition is typically 100–500 μM . The PFM01 IC50 of 50–75 μM for end resection is consistent with the 100 μM concentration used in the majority of cellular DSB repair assays in the primary literature, confirming target engagement at experimentally validated working concentrations [1].

Cellular End Resection IC₅₀

Data to verify

50–75 μM (A549 cells)

Supports cellular end-resection assay context

Source-specific review required; chromatin-bound RPA, post-IR

Evidence Dimension	Inhibition of ionizing radiation-induced dsDNA end resection (chromatin-bound RPA)
Target Compound Data	PFM01: IC50 = 50–75 μM for dsDNA end resection inhibition in A549 cells
Comparator Or Baseline	Mirin: IC50 = ~12 μM for MRN-dependent ATM activation inhibition (different endpoint); cellular exonuclease inhibition effective at 100–500 μM
Quantified Difference	PFM01 achieves end resection inhibition with IC50 of 50–75 μM; Mirin's ATM inhibition IC50 (12 μM) does not directly report on end resection efficacy
Conditions	A549 human lung carcinoma cells; 10 Gy ionizing radiation; chromatin-bound RPA quantified by FACS at 2 h post-IR; G2-phase gating

Why This Matters

The defined cellular IC50 range provides a quantitative benchmark for experimental dosing and enables researchers to compare potency across different MRE11 inhibitor chemotypes when designing multi-inhibitor studies or evaluating novel MRE11-targeting compounds.

• [1] Chemsrc. PFM01 (SML1735): inhibits dsDNA end resection in A549 cells with IC50 of 50–75 μM. References: Shibata et al. (2014) Mol Cell 53:7-18; Hengel et al. (2017) Cell Chem Biol 24:1101-1119. View Source

NHEJ Activation vs. HR Suppression

In a chromosomally integrated I-SceI inducible DSB reporter assay, PFM01 (100 μM) and PFM03 (100 μM) enhanced NHEJ-mediated repair while simultaneously reducing HR, whereas PFM39 (100 μM) inhibited HR without significantly increasing NHEJ usage [1]. Quantitatively, PFM01 treatment reduced HR-mediated DNA repair in DR-GFP U2OS cells at 50 μM and enhanced NHEJ-mediated repair in H1299 dA3 cells . The divergent pathway outcomes underscore that MRE11 endonuclease activity (inhibited by PFM01) functions upstream of exonuclease activity in HR, licensing the HR pathway; when endonuclease is blocked, DSBs are channeled into NHEJ. In contrast, exonuclease inhibition by PFM39 traps the repair process after HR commitment, producing a repair defect without compensatory NHEJ activation [1].

NHEJ vs. HR Pathway Shift

Head-to-head

PFM01 100 μM: enhances NHEJ, reduces HR

PFM39 100 μM: inhibits HR without NHEJ increase

Opposing NHEJ outcomes highlight endo/exo functional divergence

Pathway choice readout differentiates endo/exo roles

I-SceI chromosomal reporter; G2-phase cells

Evidence Dimension	DSB repair pathway usage (NHEJ vs. HR) measured by I-SceI chromosomal reporter assay
Target Compound Data	PFM01 (100 μM): enhances NHEJ usage, reduces HR usage
Comparator Or Baseline	PFM39 (100 μM): inhibits HR without significantly increasing NHEJ. Mirin (500 μM): inhibits HR; does not enhance NHEJ
Quantified Difference	PFM01 produces a qualitative shift toward NHEJ; PFM39 produces HR defect without NHEJ compensation. Both reduce HR but yield opposite NHEJ outcomes.
Conditions	I-SceI inducible DSB reporter in chromosomally integrated cell lines; inhibitors added 30 min prior to DSB induction; analysis in G2-phase cells

Why This Matters

This functional divergence is the single most important reason to choose PFM01 over PFM39 or Mirin: PFM01's ability to shunt DSB repair toward NHEJ provides a unique experimental tool for studying pathway choice, synthetic lethality in HR-deficient backgrounds, and therapeutic strategies that exploit NHEJ dependency.

• [1] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). Figure 4E: I-SceI reporter assay; PFM01/03 enhance NHEJ and reduce HR; PFM39 inhibits HR without increasing NHEJ. Molecular Cell, 53(1), 7–18. DOI: 10.1016/j.molcel.2013.11.003. View Source

Antiviral Application: HBV cccDNA Reduction

PFM01 treatment at 25 μM reduced hepatitis B virus (HBV) covalently closed circular DNA (cccDNA) levels in HepG2-NTCP-K7 cells at 5 days post-infection, as measured by quantitative PCR and Southern blotting densitometry [1]. The MRE11 endonuclease activity inhibitor PFM01 decreased cccDNA, while MRE11 nuclease assays confirmed that relaxed circular DNA (rcDNA) serves as a substrate for MRE11, establishing a mechanistic link between MRE11 endonuclease activity and HBV cccDNA formation [2]. This finding extends PFM01's utility beyond canonical DNA repair research into virology, where host DNA repair factors are co-opted by viruses. The specificity of PFM01 for endonuclease activity—unlike Mirin which broadly inhibits the MRN complex—enables targeted investigation of the endonuclease-dependent step in cccDNA biogenesis without confounding effects on MRN-mediated ATM signalling [1].

HBV cccDNA Reduction

Context-dependent

Reported decrease at 25 μM (p < 0.05)

Supports endonuclease-dependent cccDNA formation study

HepG2-NTCP-K7 cells; 5 days post-infection; qPCR/Southern blot

Evidence Dimension	HBV cccDNA level reduction in infected hepatocytes
Target Compound Data	PFM01 (25 μM): decreases HBV cccDNA levels at 5 days post-infection (qPCR and Southern blot, p < 0.05)
Comparator Or Baseline	AZD6738 (25 μM, ATR inhibitor): also decreases cccDNA; Mirin (MRN complex inhibitor): shown to inhibit MRN exonuclease activity but not directly compared for cccDNA in this study
Quantified Difference	PFM01 achieves significant cccDNA reduction at 25 μM; comparative efficacy against Mirin for this endpoint not reported in the same study.
Conditions	HepG2-NTCP-K7 cells; HBV infection; PFM01 treatment at 25 μM; samples harvested at 5 days post-infection; cccDNA quantified by qPCR and Southern blot densitometry

Why This Matters

For virology researchers studying HBV persistence mechanisms, PFM01 offers a unique tool to probe the host MRE11 endonuclease dependency of cccDNA formation—an application where exonuclease-selective inhibitors would produce a different and potentially misleading result, given that rcDNA is specifically a substrate for MRE11 endonuclease activity.

• [1] Zhao, K., Wang, J., et al. (2025). Hepatitis B virus hijacks MRE11-RAD50-NBS1 complex to form its minichromosome. PLoS Pathogens, 21(1), e1012824. Figure 8F–H: PFM01 (25 μM) decreases cccDNA levels. View Source
• [2] Zhao, K., Wang, J., et al. (2025). Hepatitis B virus hijacks MRE11-RAD50-NBS1 complex to form its minichromosome. PLoS Pathogens, 21(1), e1012824. Text: MRE11 endonuclease activity inhibitor PFM01 treatment decreased cccDNA; rcDNA is a substrate of MRE11. View Source

PFM01: Key Application Scenarios

MRE11 Nuclease Roles in DSB Repair Pathway Choice

In G2-phase cells, PFM01 (100 μM) selectively blocks MRE11 endonuclease activity, permitting NHEJ to compensate for HR loss, while the exonuclease inhibitor PFM39 at the same concentration blocks HR without NHEJ compensation [1]. This differential phenotype enables researchers to use PFM01 in parallel with PFM39 or Mirin in co-treatment or rescue experiments to establish epistatic relationships between MRE11 endonuclease and exonuclease functions. The co-crystal structure of PFM01 with Mre11 at 2.3 Å resolution provides atomic-level validation of the distinct binding mode, supporting structure-activity relationship (SAR) studies and rational design of next-generation MRE11 inhibitors .

Synthetic Lethality in HR-Deficient Cancer Models

PFM01 uniquely rescues the DSB repair defect in BRCA2-deficient HSC62 fibroblasts—a capability not shared by Mirin (500 μM) or PFM39 (100 μM)—by channeling DSBs into NHEJ [1]. This property makes PFM01 an essential control compound for synthetic lethality screens and mechanistic studies investigating whether HR-deficient cancer cells can survive via compensatory NHEJ upregulation. Researchers can use PFM01 at 50–100 μM to test whether NHEJ activation can bypass the requirement for BRCA2, RAD51, or other HR factors, informing therapeutic strategies for BRCA-mutant cancers .

HBV cccDNA Biogenesis via MRE11 Endonuclease

PFM01 at 25 μM reduces HBV cccDNA levels in infected HepG2-NTCP-K7 cells, as demonstrated by qPCR and Southern blot quantification [1]. The finding that rcDNA is a substrate for MRE11 endonuclease positions PFM01 as a critical tool compound for studying the host DNA repair machinery's role in HBV persistence. Unlike Mirin, which broadly inhibits MRN complex function and ATM activation, PFM01's endonuclease selectivity allows researchers to isolate the specific contribution of MRE11 endonuclease to cccDNA formation without confounding effects on ATM-dependent DNA damage signalling [1].

MRE11 Endonuclease Validation for Inhibitor Combinations

With a defined cellular IC50 of 50–75 μM for dsDNA end resection inhibition in A549 cells [1] and established working concentrations of 50–100 μM across multiple functional assays (γH2AX foci resolution, I-SceI reporter, BRCA2 rescue) , PFM01 serves as a validated pharmacological probe for MRE11 endonuclease in combination studies with PARP inhibitors, ATR inhibitors, or DNA-PKcs inhibitors. Its well-characterized selectivity profile and structural validation distinguish it from less thoroughly characterized MRE11 inhibitors, reducing the risk of off-target confounding in combination therapy experiments.

Application

Selection Property

Validation Focus

DSB repair pathway-choice studies

MRE11 endo- vs. exonuclease distinction

NHEJ utilization in G2-phase models

HR-deficient cancer model studies

BRCA2-deficient repair rescue context

NHEJ compensation capacity

HBV cccDNA biogenesis research

Endonuclease-dependent cccDNA formation

Viral persistence mechanism dissection

MRE11 inhibitor combination studies

Reported end-resection inhibition context

Pathway-specific endpoint monitoring

• [1] Shibata, A., Moiani, D., Arvai, A.S., et al. (2014). DNA double-strand break repair pathway choice is directed by distinct MRE11 nuclease activities. Molecular Cell, 53(1), 7–18. DOI: 10.1016/j.molcel.2013.11.003. View Source
• [2] Zhao, K., Wang, J., et al. (2025). Hepatitis B virus hijacks MRE11-RAD50-NBS1 complex to form its minichromosome. PLoS Pathogens, 21(1), e1012824. Figure 8: PFM01 reduces HBV cccDNA. View Source